Cas no 2172228-64-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic acid
• CAS No: 2172228-64-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5925990
• PubChem ID: 165804144
• Update Time: 2025-05-21

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic acid
• 2172228-64-5
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylacetamido}-2-methylpropanoic acid
• EN300-1498862

• Inchi： 1S/C28H34N2O5/c1-28(2,26(32)33)30(3)25(31)16-18-10-4-9-15-24(18)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,4,9-10,15-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： QDUFOALXRMNIQI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N(C)C(C(=O)O)(C)C)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic Acid (CAS No. 2172228-64-5)

The compound 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}-2-methylpropanoic acid, identified by the CAS registry number 2172228-64-5, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexyl moiety, and an acetamido functional group. The presence of these groups makes it a versatile molecule with applications in drug delivery systems, bioconjugation, and peptide synthesis.

Recent studies have highlighted the importance of Fmoc-containing compounds in the field of peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of CAS No. 2172228-64-5, the Fmoc group plays a critical role in stabilizing the molecule during synthesis, ensuring high yields and purity. This has made it a valuable component in the development of bioactive molecules and therapeutic agents.

The cyclohexyl moiety in this compound adds to its structural complexity and functionality. Cyclohexane derivatives are known for their stability and ability to form strong hydrogen bonds, which are essential for interactions in biological systems. In this compound, the cyclohexyl group serves as a scaffold for attaching other functional groups, enhancing its versatility in chemical reactions. Recent research has demonstrated that such structures can be tailored to target specific biological pathways, making them promising candidates for drug development.

The acetamido group in CAS No. 2172228-64-5 introduces additional functionality, such as nucleophilic reactivity and the ability to form amide bonds. These properties are crucial in bioconjugation reactions, where molecules are linked together to create larger complexes with enhanced biological activity. For instance, this compound has been explored as a linker in the synthesis of antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of therapeutic agents to antibodies.

In terms of synthesis, CAS No. 2172228-64-5 is typically prepared through multi-step organic reactions involving Fmoc protection, cyclohexane ring formation, and acetylation. These steps require precise control over reaction conditions to ensure the formation of the desired product with high purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The application of CAS No. 2172228-64-5 extends beyond peptide synthesis into areas such as drug delivery systems and nanotechnology. Its ability to form stable complexes with biomolecules makes it an ideal candidate for encapsulating drugs within nanoparticles or polymeric matrices. This approach enhances drug solubility, stability, and targeting efficiency, which are critical factors in modern drug delivery systems.

Moreover, recent studies have investigated the use of this compound in gene therapy applications. By incorporating it into vectors or carriers, researchers have demonstrated improved transfection efficiency and reduced cytotoxicity compared to traditional delivery methods. This highlights its potential as a next-generation tool in genetic engineering.

In conclusion, CAS No. 17333933 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, drug delivery systems, and bioconjugation technologies. As ongoing research continues to uncover new possibilities for this compound, its role in advancing medical science is expected to grow significantly.